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An authoritative whitepaper for researchers, scientists, and drug development professionals

exploring the principles, applications, and analytical methodologies of neodymium isotope

geochemistry.

Introduction
Neodymium (Nd) isotopes are a powerful tool in the Earth and planetary sciences, providing

profound insights into the age, origin, and evolution of geological materials. The predictable

radioactive decay of Samarium-147 (¹⁴⁷Sm) to Neodymium-143 (¹⁴³Nd) forms the basis of the

Sm-Nd geochronometer, a robust method for dating ancient rocks and minerals.[1][2][3][4]

Beyond geochronology, the isotopic composition of neodymium serves as a sensitive tracer

for a variety of geological processes, including crustal formation, mantle differentiation, and

oceanic circulation.[1][2][5] This technical guide provides a comprehensive overview of the

geochemical behavior of neodymium isotopes, detailing the analytical protocols for their

measurement, presenting key quantitative data, and illustrating the fundamental concepts

through logical diagrams.
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The Sm-Nd Isotope System: Principles and
Applications
The Sm-Nd isotope system is predicated on the alpha decay of ¹⁴⁷Sm to ¹⁴³Nd, a process with

a half-life of approximately 106 billion years.[1][3] This long half-life makes the system

particularly well-suited for dating very old geological materials.[1] Variations in the ¹⁴³Nd/¹⁴⁴Nd

ratio in rocks and minerals are primarily a function of their age and their initial Sm/Nd ratio.

The geochemical behavior of samarium and neodymium, both of which are rare earth

elements (REEs), is broadly similar, meaning they are not easily fractionated during many

geological processes.[6] However, subtle fractionation does occur during processes like partial

melting of the mantle, where Nd preferentially enters the melt phase over Sm.[1][7] This leads

to a lower Sm/Nd ratio in crustal rocks compared to the mantle from which they were derived.

[1][7] Over geological time, this difference in the parent-to-daughter element ratio results in

distinct neodymium isotopic signatures for different geological reservoirs.

The key applications of the Sm-Nd isotope system include:

Geochronology: Determining the crystallization age of igneous and metamorphic rocks, as

well as meteorites.[2][8] The Sm-Nd dating method is often more resistant to resetting by

metamorphic events than other isotopic systems like Rb-Sr.[1][9]

Petrogenetic Tracing: Using Nd isotope ratios to trace the origin and evolution of magmas,

identify crustal contamination, and model mantle-crust interactions.[2][10]

Paleoceanography: Reconstructing past ocean circulation patterns by analyzing the Nd

isotopic composition of marine sediments and ferromanganese crusts.[5][11]

Crustal Evolution Studies: Calculating "model ages" that estimate when a crustal rock was

originally derived from the mantle.[3][12]

Quantitative Data on Neodymium Isotopes in
Geochemical Reference Materials
Precise and accurate measurement of neodymium isotopes requires the use of well-

characterized geochemical reference materials. The following tables summarize the accepted
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¹⁴³Nd/¹⁴⁴Nd and ¹⁴⁷Sm/¹⁴⁴Nd ratios for several commonly used international rock standards.

Geochemical
Reference Material

Rock Type ¹⁴³Nd/¹⁴⁴Nd (± 2σ) ¹⁴⁷Sm/¹⁴⁴Nd (± 2σ)

BCR-2 Basalt 0.512638 ± 0.000008 0.1382

BHVO-2 Basalt 0.512984 ± 0.000010 0.1139

GSP-2 Granodiorite 0.511398 ± 0.000012 0.2319

AGV-2 Andesite 0.512786 ± 0.000011 0.1091

Note: Values are compiled from multiple sources and may vary slightly between different

analytical laboratories.

The Epsilon Notation (εNd)
To facilitate the comparison of neodymium isotopic data from rocks of different ages, the

epsilon notation (εNd) is used.[2][3] This notation expresses the deviation of the initial ¹⁴³Nd/

¹⁴⁴Nd ratio of a sample from that of a theoretical chondritic uniform reservoir (CHUR) at the

time of the sample's formation.[2][3][7][13] CHUR represents the presumed Nd isotopic

composition of the bulk Earth, based on analyses of chondritic meteorites.[7][13]

The εNd(t) value is calculated using the following formula:

εNd(t) = [ (¹⁴³Nd/¹⁴⁴Nd)sample(t) / (¹⁴³Nd/¹⁴⁴Nd)CHUR(t) - 1 ] * 10,000

Where:

(¹⁴³Nd/¹⁴⁴Nd)sample(t) is the initial ¹⁴³Nd/¹⁴⁴Nd ratio of the sample at time t.

(¹⁴³Nd/¹⁴⁴Nd)CHUR(t) is the ¹⁴³Nd/¹⁴⁴Nd ratio of CHUR at time t.

The present-day accepted values for CHUR are ¹⁴³Nd/¹⁴⁴Nd = 0.512638 and ¹⁴⁷Sm/¹⁴⁴Nd =

0.1967.[13][14]

Experimental Protocols
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The accurate determination of neodymium isotope ratios is a meticulous process that involves

several key stages: sample preparation, chemical separation of neodymium, and mass

spectrometric analysis.

Sample Preparation and Digestion
Sample Crushing and Pulverization: Rock samples are first cleaned to remove any

weathered surfaces.[15] They are then crushed into small chips using a jaw crusher and

pulverized into a fine powder using a shatterbox with an aluminum-oxide grinding vessel to

avoid contamination.[15]

Acid Digestion: A precisely weighed aliquot of the powdered sample is placed in a clean

Teflon beaker. A mixed ¹⁴⁹Sm-¹⁵⁰Nd isotopic tracer solution (spike) is added for isotope

dilution analysis to determine the precise concentrations of Sm and Nd.[16][17] The sample

is then digested using a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids,

often in a high-pressure dissolution vessel at elevated temperatures (e.g., 180°C for several

days).[15] Perchloric acid (HClO₄) may also be used in the digestion process.[16]

Conversion to Chloride Form: After digestion, the solution is evaporated to dryness. This step

is repeated several times with the addition of hydrochloric acid (HCl) to convert the sample

from a fluoride to a chloride form, which is necessary for the subsequent ion exchange

chromatography.[15]

Chemical Separation of Neodymium
To avoid isobaric interferences from other elements, particularly samarium (Sm) and cerium

(Ce), during mass spectrometric analysis, neodymium must be chemically separated from the

sample matrix.[18][19] This is typically achieved through a multi-stage ion exchange

chromatography process.

Bulk Rare Earth Element (REE) Separation: The dissolved sample, in a dilute HCl solution, is

loaded onto a cation exchange column (e.g., packed with AG50W-X8 resin).[6] The major

matrix elements are washed away, and the REE fraction is then eluted with a stronger acid

(e.g., 6M HCl).[6][16]

Separation of Neodymium from Other REEs: The collected REE fraction is then passed

through a second chromatography column packed with a resin that has a high affinity for
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specific REEs (e.g., Ln Resin).[15][16] A dilute acid eluent (e.g., 0.25M HCl) is used to

selectively elute the REEs.[16] The different REEs are collected in separate fractions as they

are eluted from the column. The Nd fraction is carefully collected, ensuring it is free from Sm

and Ce.

Mass Spectrometric Analysis
The isotopic composition of the purified neodymium fraction is measured using either Thermal

Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).[1][5][8]

Sample Loading (TIMS): For TIMS analysis, a small amount of the purified Nd solution is

loaded onto a metal filament (e.g., Rhenium). The filament is then heated in the mass

spectrometer's source, causing the Nd to ionize.

Sample Introduction (MC-ICP-MS): For MC-ICP-MS, the Nd solution is introduced into an

argon plasma, which efficiently ionizes the sample.[18]

Data Acquisition: The ion beam is accelerated and passed through a magnetic field, which

separates the isotopes based on their mass-to-charge ratio. The intensities of the different

isotope beams are measured simultaneously using multiple collectors (Faraday cups).

Data Correction: The measured isotope ratios are corrected for mass fractionation, isobaric

interferences from any residual Sm and Ce, and instrumental bias.[9][11][18] The ¹⁴⁶Nd/

¹⁴⁴Nd ratio is typically used for normalization to correct for instrumental mass fractionation.[2]

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships in neodymium isotope

geochemistry.
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Caption: A generalized workflow for neodymium isotope analysis in geological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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